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Compound of Interest

Compound Name: 3-Methylcholanthrene

Cat. No.: B014862 Get Quote

For Immediate Reference: Key Safety Information

Hazard Classification Description

Carcinogenicity Suspected human carcinogen.[1][2]

Acute Toxicity

May be fatal if inhaled or ingested.[3][4] Causes

irritation to the skin, eyes, and respiratory tract.

[2][3][5]

Environmental Hazard
May cause long-lasting harmful effects to

aquatic life.[3][6]

Primary Routes of Entry Inhalation and ingestion.[3]

This document provides critical guidance for laboratory professionals on the safe handling and

disposal of 3-Methylcholanthrene (3-MC), a potent carcinogen. Adherence to these protocols

is mandatory to ensure personnel safety and environmental protection.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to 3-
Methylcholanthrene. A risk assessment should always be conducted to ensure the highest

level of protection.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Respiratory Protection

NIOSH-approved N95 or P3

respirator for handling

powders.[3][6]

Full-face, air-purifying

respirator or a positive-

pressure, self-contained

breathing apparatus (SCBA).

[7][8]

Eye and Face Protection

Chemical safety goggles or

glasses meeting OSHA 29

CFR 1910.133 or European

Standard EN166.[5]

Face shield in addition to

safety goggles, especially

when splashes are possible.[1]

Hand Protection

Chemical-resistant nitrile

gloves.[3] For prolonged

contact, gloves with a

breakthrough time greater than

240 minutes (EN 374

protection class 5 or higher)

are recommended.[6]

Double gloving (inner and

outer chemical-resistant

gloves).[7][8]

Body Protection

Full-body protective clothing

such as a lab coat or

disposable gown.[3][6]

Chemical-resistant overalls,

coveralls, or a hooded two-

piece chemical splash suit.[6]

[7]

Foot Protection Closed-toe shoes.
Chemical-resistant boots with

steel toe and shank.[7]

Operational Procedures
All work with 3-Methylcholanthrene must be performed within a designated controlled area.

Engineering Controls
Ventilation: All handling of 3-Methylcholanthrene, especially weighing and preparing

solutions, must be conducted in a chemical fume hood or a Class I or II biological safety

cabinet to minimize inhalation exposure.[1][3]
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1][5]

Standard Handling Protocol
Preparation: Before beginning work, ensure all necessary PPE is available and has been

inspected for integrity. Post warning signs on the door of the laboratory where 3-
Methylcholanthrene is being used.[3]

Weighing: To prevent the generation of airborne dust, handle the solid chemical with care.

Personal Hygiene: Do not eat, drink, or smoke in areas where 3-Methylcholanthrene is

handled.[1] After handling, wash hands and any potentially exposed skin thoroughly with

soap and water.[1][5]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[4][5]

Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, follow these procedures to mitigate exposure and contamination.

Minor Spill (Solid)

Alert Personnel: Notify others in the immediate area.

Isolate: Restrict access to the spill area.

PPE: Wear appropriate PPE, including a respirator, gloves, protective clothing, and eye

protection.[6]

Containment: Gently cover the spill with absorbent paper dampened with toluene or water to

avoid raising dust.[6][9]

Cleanup: Carefully sweep or vacuum the dampened material. If using a vacuum, it must be

equipped with a HEPA filter.[6] Place the collected material and any contaminated cleaning

supplies into a sealed, labeled container for hazardous waste disposal.[6]
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Decontamination: Clean the spill area with toluene, followed by a soap and water solution.[9]

Major Spill

Evacuate: Immediately evacuate the area.

Alert: Notify your institution's emergency response team and/or local emergency services.

Secure Area: Prevent entry into the contaminated area.

Follow Professional Guidance: Allow only trained and properly equipped personnel to handle

the cleanup.

Decontamination Procedures
Personnel: If skin contact occurs, immediately flush the affected area with copious amounts

of water for at least 15 minutes and remove contaminated clothing.[1][5] Seek medical

attention. For eye contact, flush with water for at least 15 minutes, lifting the upper and lower

eyelids, and seek immediate medical aid.[5]

Equipment: Wash all contaminated equipment thoroughly with a detergent such as

Liquinox® and hot water, followed by appropriate solvent and water rinses.[10]

Waste Disposal Plan
All 3-Methylcholanthrene waste, including contaminated PPE, spill cleanup materials, and

animal carcasses, is classified as hazardous waste under EPA waste number U157.[6][11][12]

Collection: Collect all waste in clearly labeled, sealed, and puncture-resistant containers.

Storage: Store waste in a designated, secure area away from incompatible materials like

oxidizing agents.[1]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company in

accordance with all local, state, and federal regulations.[6][11] Incineration is the preferred

method of disposal.[3]

Exposure Limits and Quantitative Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cameochemicals.noaa.gov/chemical/16226
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://pim-resources.coleparmer.com/sds/46224.pdf
https://pim-resources.coleparmer.com/sds/46224.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/field_equipment_cleaning_and_decontamination_at_fec206_af.r3_1.pdf
https://www.benchchem.com/product/b014862?utm_src=pdf-body
https://datasheets.scbt.com/sc-252030.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcholanthrene
https://www.keene.edu/administration/policy/detail/hazardous-waste/download/
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://datasheets.scbt.com/sc-252030.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcholanthrene
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_012_3MCA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No specific occupational exposure limits have been established by OSHA or NIOSH for 3-
Methylcholanthrene.[1][5] As a potential carcinogen, all contact should be reduced to the

lowest possible level.[1]

Guideline Value Issuing Organization

Protective Action Criteria

(PAC-1)
0.2 mg/m³ DOE

Protective Action Criteria

(PAC-2)
2.3 mg/m³ DOE

Protective Action Criteria

(PAC-3)
29 mg/m³ DOE

CERCLA Reportable Quantity

(RQ)
10 lbs EPA

Source:[9][13]

Workflow for Spill Response
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Caption: Workflow for responding to a 3-Methylcholanthrene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b014862?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://cdn.caymanchem.com/cdn/msds/600671m.pdf
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_012_3MCA.pdf
https://bg.cpachem.com/msds?num=SB16361&dnl=sd_-_3-Methylcholanthrene_CAS_56-49-5_%28SB16361%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/46224.pdf
https://datasheets.scbt.com/sc-252030.pdf
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://cameochemicals.noaa.gov/chemical/16226
https://www.epa.gov/sites/default/files/2016-01/documents/field_equipment_cleaning_and_decontamination_at_fec206_af.r3_1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcholanthrene
https://www.keene.edu/administration/policy/detail/hazardous-waste/download/
https://www.sigmaaldrich.com/TW/en/sds/sigma/213942?userType=undefined
https://www.benchchem.com/product/b014862#personal-protective-equipment-for-handling-3-methylcholanthrene
https://www.benchchem.com/product/b014862#personal-protective-equipment-for-handling-3-methylcholanthrene
https://www.benchchem.com/product/b014862#personal-protective-equipment-for-handling-3-methylcholanthrene
https://www.benchchem.com/product/b014862#personal-protective-equipment-for-handling-3-methylcholanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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